4-(4-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(4-bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C20H26BrNO4/c1-19(2,3)14-8-10-20(11-9-14)22(16(12-26-20)18(24)25)17(23)13-4-6-15(21)7-5-13/h4-7,14,16H,8-12H2,1-3H3,(H,24,25)
• InChI Key: VPLNLQBAPBYOQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C20H26BrNO4
• Molecular Weight: 424.3 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of a spirocyclic system. This system, along with the various functional groups, could potentially give rise to interesting conformations and stereochemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of a bromine atom, for example, could make this compound relatively heavy and potentially quite reactive. The carboxylic acid group could give it acidic properties.

Scientific Research Applications

Occurrence and Fate in Aquatic Environments

The compound 4-(4-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, due to its complex structure, could be analogously compared to parabens in terms of its environmental behavior. Parabens, similar in structure due to their aromatic ring and ester functionalities, are known to be present in aquatic environments, often deriving from pharmaceutical and cosmetic products. They can act as weak endocrine disruptors, and while they are biodegradable, their continuous introduction into aquatic systems makes them ubiquitous. Such compounds, upon entering water bodies, can undergo reactions leading to the formation of halogenated by-products, suggesting a potential area of research into the environmental fate and transformation of the subject compound (Haman, Dauchy, Rosin, & Munoz, 2015).

Synthetic Applications and Biological Activities

Looking into the broader applications of structurally complex molecules containing aromatic rings and tert-butyl groups, it has been observed that such compounds demonstrate a range of biological activities. Specifically, molecules with tertiary butyl groups have shown high anticancer, antifungal, and other activities. This suggests potential research avenues in exploring the biological activities of 4-(4-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, especially considering its unique structure which may offer novel interactions with biological targets (Dembitsky, 2006).

Environmental Stability and Degradation

Given the structural complexity of the compound, understanding its stability and degradation pathways is crucial. The environmental persistence and potential biodegradation pathways can be studied by examining similar compounds' behavior in the environment. For example, carboxylic acids, a component of the compound's name suggesting the presence of a carboxylic acid group, are known for their environmental relevance. Their degradation could inform the environmental impact of 4-(4-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, including its potential biocatalyst inhibition properties and degradation under environmental conditions (Jarboe, Royce, & Liu, 2013).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs or bioactive compounds. Without specific studies or data, it’s difficult to predict the mechanism of action of this compound.